5-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(5-fluoro-2-hydroxyphenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C10H7FN2O2/c11-7-1-2-9(14)8(3-7)6-4-12-10(15)13-5-6/h1-5,14H,(H,12,13,15)
• InChI Key: UGDAQSBUYSPYPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CNC(=O)N=C2)O
• Molecular Formula: C10H7FN2O2
• DSSTOX Substance ID: DTXSID80686801
• Molecular Weight: 206.17 g/mol
• CAS RN: 1111108-98-5

Description

5-(5-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine, or 5-FHP, is a synthetic compound that has been widely studied due to its potential applications in the pharmaceutical and medical fields. 5-FHP has been shown to have a wide range of biochemical, physiological, and pharmacological effects.

Scientific Research Applications

5-FHP has been widely studied for its potential applications in the pharmaceutical and medical fields. It has been shown to possess a variety of biological activities, such as anti-inflammatory, anti-tumor, and anti-bacterial effects. In addition, 5-FHP has been used in research studies to investigate the effects of various drugs on the human body, as well as to study the effects of environmental factors on human health.

Mechanism of Action

The exact mechanism of action of 5-FHP is still under investigation. However, it is believed that 5-FHP acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. In addition, 5-FHP has been shown to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the synthesis of leukotrienes, a class of pro-inflammatory molecules.
Biochemical and Physiological Effects
5-FHP has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that 5-FHP can inhibit the production of pro-inflammatory molecules, such as prostaglandins and leukotrienes. In addition, 5-FHP has been shown to have anti-tumor, anti-bacterial, and anti-oxidant effects. Furthermore, 5-FHP has been shown to possess anti-inflammatory, analgesic, and anti-allergic properties.

Advantages and Limitations for Lab Experiments

The synthesis of 5-FHP is relatively simple and can be completed in a few steps. In addition, 5-FHP is relatively stable and can be stored for extended periods of time. However, the synthesis of 5-FHP requires the use of hazardous chemicals, such as ethylenediamine and hydrochloric acid, which can be dangerous if not handled properly.

Future Directions

The potential applications of 5-FHP are vast, and there are many directions for future research. For example, further study is needed to determine the exact mechanism of action of 5-FHP and its effects on different cell types. In addition, further research is needed to investigate the potential therapeutic applications of 5-FHP, such as its use in the treatment of various diseases. Finally, further studies are needed to investigate the effects of 5-FHP on the environment, as well as its potential toxicity.

Synthesis Methods

The synthesis of 5-FHP is a multistep process that involves the reaction of 5-fluoro-2-hydroxybenzaldehyde with ethylenediamine. This reaction is followed by a series of oxidation and reduction steps that ultimately yield 5-FHP. The overall reaction is as follows: 5-fluoro-2-hydroxybenzaldehyde + ethylenediamine → 5-(5-fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine.